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Compound of Interest

Compound Name: Dicyclohexyl ether

Cat. No.: B1583035 Get Quote

Introduction

Dicyclohexyl ether (CAS Registry Number: 4645-15-2) is a valuable organic compound with

the molecular formula C12H22O.[1][2] It finds utility across various chemical applications,

primarily as a high-boiling point solvent and as an intermediate in the synthesis of more

complex molecules, including crown ethers. Its robust chemical stability and specific solvency

characteristics make it a compound of interest for professionals in research, chemical

synthesis, and drug development. This technical guide provides an in-depth overview of the

physicochemical properties, synthesis protocols, and safety considerations for dicyclohexyl
ether.

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of dicyclohexyl ether
is presented below for easy reference.
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Property Value Reference

CAS Registry Number 4645-15-2 [1][2]

Molecular Formula C12H22O [1][2]

Molecular Weight 182.30 g/mol [1][2]

Appearance Colorless liquid

Melting Point -36°C [3]

Boiling Point 242.5°C at 760 mmHg [3]

Density 0.92 g/cm³ [3]

Flash Point 93.9°C [3]

Refractive Index 1.4741 (estimate) [3]

LogP 3.66840 [3]

Spectroscopic Data:

Mass Spectrum: The electron ionization mass spectrum for dicyclohexyl ether is available

through the NIST WebBook.[2]

Infrared (IR) Spectrum: The IR spectrum of dicyclohexyl ether is also accessible via the

NIST WebBook.[1]

NMR Spectroscopy: While a publicly available, fully assigned NMR spectrum is not readily

found, the expected chemical shifts for protons and carbons adjacent to the ether oxygen are

in the range of 3.3-4.0 ppm for ¹H NMR and 65-90 ppm for ¹³C NMR, respectively.

Experimental Protocols
The synthesis of dicyclohexyl ether can be achieved through several routes. The most

common laboratory and industrial methods are detailed below.

Acid-Catalyzed Dehydration of Cyclohexanol
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This method involves the acid-catalyzed dehydration of cyclohexanol. While often employed for

the synthesis of cyclohexene, dicyclohexyl ether is a significant byproduct, and reaction

conditions can be optimized to favor its formation.

Reaction: 2 C₆H₁₁OH → (C₆H₁₁)₂O + H₂O

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a distillation apparatus, combine 100

g of cyclohexanol with a catalytic amount of a strong acid, such as sulfuric acid or

phosphoric acid.

Heating: Heat the mixture to a temperature that allows for the distillation of water and any

cyclohexene byproduct, while retaining the higher-boiling dicyclohexyl ether in the reaction

flask. The reaction temperature is typically maintained between 130-150°C.

Workup: After the reaction is complete (as indicated by the cessation of water distillation), the

crude dicyclohexyl ether is allowed to cool. The mixture is then washed with a saturated

sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with water.

Purification: The crude ether is dried over an anhydrous drying agent (e.g., magnesium

sulfate) and then purified by fractional distillation under reduced pressure.

Williamson Ether Synthesis
The Williamson ether synthesis provides a more controlled method for preparing dicyclohexyl
ether. This SN2 reaction involves the reaction of a cyclohexyl halide with a cyclohexoxide salt.

Reaction: C₆H₁₁ONa + C₆H₁₁Br → (C₆H₁₁)₂O + NaBr

Experimental Protocol:

Preparation of Cyclohexoxide: In a three-necked flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve sodium metal in an excess of dry cyclohexanol. The reaction is

exothermic and should be cooled as needed.

Reaction with Cyclohexyl Halide: Once all the sodium has reacted to form sodium

cyclohexoxide, slowly add an equimolar amount of a cyclohexyl halide (e.g., cyclohexyl
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bromide) to the reaction mixture.

Heating: The reaction mixture is then heated to reflux for several hours to ensure the

completion of the reaction.

Workup and Purification: After cooling, the reaction mixture is quenched with water. The

organic layer is separated, washed with water and brine, and then dried over anhydrous

sodium sulfate. The final product is purified by fractional distillation under reduced pressure.

Industrial Purification from Cyclohexanol Rectification
Residue
A patented industrial method describes the extraction and purification of dicyclohexyl ether
from the residual liquid of cyclohexanol rectification.

Experimental Protocol:

Distillation Setup: The residual liquid from cyclohexanol rectification is placed in a distillation

kettle equipped with a rectifying tower and a vacuum system.

Vacuum Distillation: The pressure is reduced, and the mixture is heated. The dicyclohexyl
ether is distilled and collected.

Fractional Collection: The fractions are collected at specific temperature and pressure

ranges to ensure high purity of the dicyclohexyl ether.

Safety and Handling
Dicyclohexyl ether should be handled with appropriate safety precautions in a well-ventilated

area.[4] It is advisable to wear personal protective equipment, including safety goggles, gloves,

and a lab coat.[4]

In case of contact with eyes: Rinse immediately with plenty of water.[4]

In case of skin contact: Wash off with soap and plenty of water.[4]

If inhaled: Move the person into fresh air.[4]
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If swallowed: Rinse mouth with water and seek medical advice.[4]

While specific toxicity data for dicyclohexyl ether is limited, related compounds such as

cyclohexane have been studied. It is important to note that the toxicological properties of

dicyclohexyl ether have not been thoroughly investigated.

Applications in Research and Development
Dicyclohexyl ether's primary applications in a research and drug development setting include:

High-Boiling Point Solvent: Its high boiling point and stability make it a suitable solvent for

reactions requiring elevated temperatures.

Intermediate in Crown Ether Synthesis: Dicyclohexyl ether is a precursor in the synthesis of

dicyclohexyl-18-crown-6 and other related crown ethers, which are important in host-guest

chemistry and phase-transfer catalysis.

Extraction Solvent: Its lipophilic nature makes it useful in certain extraction processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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